Cas no 3968-96-5 (2-Cyclohexen-1-one, 3,5,5-trimethyl-, oxime, (E)-)
3968-96-5 structure
Product Name:2-Cyclohexen-1-one, 3,5,5-trimethyl-, oxime, (E)-
CAS No:3968-96-5
MF:C9H15NO
MW:153.221502542496
CID:1514622
Update Time:2024-08-24
2-Cyclohexen-1-one, 3,5,5-trimethyl-, oxime, (E)- Chemical and Physical Properties
Names and Identifiers
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- 2-Cyclohexen-1-one, 3,5,5-trimethyl-, oxime, (E)-
- 2-Cyclohexen-1-one, 3,5,5-trimethyl-, oxime, (1E)-
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- Inchi: 1S/C9H15NO/c1-7-4-8(10-11)6-9(2,3)5-7/h4,11H,5-6H2,1-3H3/b10-8-
- InChI Key: ZJOPWRYFFJYLHJ-NTMALXAHSA-N
- SMILES: C1(=N/O)/CC(C)(C)CC(C)=C/1
Computed Properties
- Exact Mass: 153.11545
Experimental Properties
- Density: 0.99±0.1 g/cm3(Predicted)
- Melting Point: 90-92 °C
- Boiling Point: 243.2±23.0 °C(Predicted)
- PSA: 32.59
- pka: 12.03±0.40(Predicted)
2-Cyclohexen-1-one, 3,5,5-trimethyl-, oxime, (E)- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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